Cas no 1797250-77-1 (N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}cyclopentanecarboxamide)

• Product Name: N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}cyclopentanecarboxamide
• CAS No: 1797250-77-1
• MF: C₁₃H₂₀N₄O
• MW: 248.324102401733
• CID: 5371860
• Update Time: 2025-10-16

N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-(Dimethylamino)-2-pyrimidinyl]methyl]cyclopentanecarboxamide
• N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}cyclopentanecarboxamide

• Inchi： 1S/C13H20N4O/c1-17(2)12-7-8-14-11(16-12)9-15-13(18)10-5-3-4-6-10/h7-8,10H,3-6,9H2,1-2H3,(H,15,18)
• InChI Key： RSTCIPMLKXDHDB-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=NC=CC(N(C)C)=N2)=O)CCCC1

Experimental Properties

• Density: 1.160±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 450.5±28.0 °C(Predicted)
• pka: 14.71±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}cyclopentanecarboxamide

N-{[4-(Dimethylamino)pyrimidin-2-yl]methyl}cyclopentanecarboxamide (CAS No. 1797250-77-1): A Comprehensive Overview

N-{[4-(Dimethylamino)pyrimidin-2-yl]methyl}cyclopentanecarboxamide (CAS No. 1797250-77-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.

The chemical structure of N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}cyclopentanecarboxamide features a cyclopentane ring linked to a pyrimidine moiety via an amide bond. The presence of the dimethylamino group on the pyrimidine ring imparts significant electronic and steric effects, which can influence the compound's pharmacological profile. Recent studies have highlighted the importance of these structural features in modulating the compound's interactions with biological targets.

In terms of its synthesis, N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}cyclopentanecarboxamide can be prepared through a multi-step process involving the condensation of cyclopentanecarboxylic acid with an appropriate amine derivative, followed by coupling with a substituted pyrimidine. The synthetic route has been optimized to achieve high yields and purity, making it suitable for both laboratory-scale synthesis and potential large-scale production.

One of the key areas of research involving N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}cyclopentanecarboxamide is its potential as an antiviral agent. Studies have shown that this compound exhibits potent inhibitory activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve interference with viral replication processes, specifically targeting key enzymes involved in viral RNA synthesis. This makes it a promising candidate for further development as a broad-spectrum antiviral therapeutic.

Beyond its antiviral properties, N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}cyclopentanecarboxamide has also been investigated for its potential anticancer activity. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this effect is thought to involve modulation of signaling pathways associated with cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic properties of N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}cyclopentanecarboxamide have also been studied in detail. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are desirable attributes for a drug candidate. Additionally, the compound has demonstrated low toxicity in preclinical models, further supporting its potential for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}cyclopentanecarboxamide in human subjects. Early results from Phase I trials have been promising, with no serious adverse events reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in various disease settings.

In conclusion, N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}cyclopentanecarboxamide (CAS No. 1797250-77-1) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing treatments for viral infections and cancer.